Cas no 220461-82-5 (6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid
• CAS No: 220461-82-5
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD03647042
• CID: 243943
• PubChem ID: 3953327
• Update Time: 2025-11-02

6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-(1-methyl-1H-pyrazol-4-yl)-
• 6-(1-BENZYL-1H-PYRAZOL-4-YL)-NICOTINIC ACID
• 6-(1-benzylpyrazol-4-yl)pyridine-3-carboxylic acid
• 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid
• SCHEMBL6625312
• 6-(1-Methyl-1H-pyrazol-4-yl)nicotinic acid
• HWBYVOXCQHVWCI-UHFFFAOYSA-N
• 220461-82-5
• EN300-1628423
• A1-32626
• 6-(1-Methyl-1H-pyrazol-4-yl)-pyridine-3-carboxylic Acid
• 6-(1-methylpyrazol-4-yl)pyridine-3-carboxylic Acid

• MDL： MFCD03647042
• Inchi： 1S/C10H9N3O2/c1-13-6-8(5-12-13)9-3-2-7(4-11-9)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： HWBYVOXCQHVWCI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 279.10100
• Monoisotopic Mass: 203.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 2.69160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid

Research Briefing on 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid (CAS: 220461-82-5)

6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid (CAS: 220461-82-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a pyridine ring linked to a methyl-substituted pyrazole moiety, making it a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of kinase inhibitors, anti-inflammatory agents, and other bioactive molecules.

One of the most notable applications of 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. Researchers have utilized this compound as a building block to design potent and selective inhibitors targeting specific kinases, such as JAK and BTK. The compound's ability to form hydrogen bonds and π-π interactions with kinase active sites has been highlighted in several structural studies.

In addition to its role in kinase inhibition, recent research has investigated the anti-inflammatory properties of derivatives based on 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid have also been optimized in recent years. A 2022 report in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, involving a Pd-catalyzed cross-coupling reaction between pyrazole and pyridine precursors. This advancement has facilitated its broader use in industrial and academic research settings.

Despite its promising applications, challenges remain in the development of 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research aims to overcome these hurdles by exploring novel derivatives and formulation strategies.

In conclusion, 6-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid (CAS: 220461-82-5) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory therapy. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for new treatments in oncology and inflammatory diseases.